Cas no 2172514-93-9 (1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one)

• Product Name: 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one
• CAS No: 2172514-93-9
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 6008219
• PubChem ID: 165744343
• Update Time: 2025-06-14

1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one
• 2172514-93-9
• EN300-1478481
• 1-cyclopentyl-2-[(5-methylpyridin-3-yl)sulfonyl]ethan-1-one

• Inchi： 1S/C13H17NO3S/c1-10-6-12(8-14-7-10)18(16,17)9-13(15)11-4-2-3-5-11/h6-8,11H,2-5,9H2,1H3
• InChI Key： MNYAMWLWSBBKLL-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)C=1)(CC(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.5Ų

Additional information on 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one

Research Brief on 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one (CAS: 2172514-93-9)

1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one (CAS: 2172514-93-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopentyl and 5-methylpyridin-3-yl sulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one involves a multi-step process that includes the sulfonylation of a cyclopentyl ethanone precursor with a 5-methylpyridin-3-yl sulfonyl chloride derivative. The compound has been characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography, confirming its structural integrity and purity. Its molecular weight, solubility, and stability under physiological conditions have also been evaluated, providing a foundation for its potential use in biological systems.

Recent research has focused on the biological activities of 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one, particularly its role as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively bind to and inhibit key targets, such as protein kinases and sulfotransferases, with high affinity. These findings suggest its potential utility in the treatment of diseases characterized by dysregulated signaling pathways, including cancer and autoimmune disorders.

In addition to its enzymatic inhibition properties, 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one has been investigated for its pharmacokinetic and pharmacodynamic profiles. Preliminary animal studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with minimal off-target effects. These results highlight its potential as a lead compound for further optimization and clinical development.

Despite these promising findings, challenges remain in the development of 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to explore structural modifications to enhance its efficacy and safety, as well as to identify additional biological targets and mechanisms of action.

In conclusion, 1-cyclopentyl-2-(5-methylpyridin-3-yl)sulfonylethan-1-one (CAS: 2172514-93-9) represents a promising small molecule with significant potential in chemical biology and pharmaceutical applications. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.